- The possible role of hydrothermal vents in chemical evolution: Succinic acid radiolysis and thermolysis, AIP Conference Proceedings, 2014, 1607(1), 104-110
Cas no 99-14-9 (propane-1,2,3-tricarboxylic acid)
Propane-1,2,3-tricarboxylic acid (CAS 99-14-9) is a tricarboxylic acid derivative with applications in organic synthesis and coordination chemistry. Its three carboxyl groups enable versatile reactivity, making it useful as a chelating agent or building block for complex molecular architectures. The compound exhibits moderate water solubility and can participate in esterification, amidation, and metal-ligand interactions. Its symmetrical structure and multifunctionality are advantageous for synthesizing polymers, dendrimers, or metal-organic frameworks (MOFs). The acid's thermal stability and defined stoichiometry lend utility in controlled reactions. Technical-grade material typically appears as a white crystalline solid, with purity verified by titration or spectroscopic methods. Proper handling requires standard precautions for carboxylic acids.
99-14-9 structure
Product Name:propane-1,2,3-tricarboxylic acid
CAS No:99-14-9
MF:C6H8O6
MW:176.124122619629
MDL:MFCD00002723
CID:81804
PubChem ID:14925
Update Time:2025-06-07
propane-1,2,3-tricarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Tricarballylic acid
- 1,2,3-Propanetricarboxylic acid
- 3-Carboxyglutaric acid~1,2,3-Propanetricarboxylic acid
- propane-1,2,3-tricarboxylic acid
- Carballylic acid
- Tricarballylate
- beta-Carboxyglutaric acid
- 3-carboxyglutaric acid
- 1,2,3-Propanetricarboxylicacid
- NSC2347
- Propane 1,2,3-tricarboxylic acid
- carboxymethylsuccinic acid
- 3-carboxypentanedioic acid
- Tricarballylic acid, 99%
- .beta.-Carboxyglutaric acid
- RA5QH2J020
- PROPANE TRICARBOXYLIC ACID
- KQTIIICEAUMSDG-UHFFFAOYSA-N
- 1,2,3-Tripropanetricarboxylic acid
-
- MDL： MFCD00002723
- Inchi： 1S/C6H8O6/c7-4(8)1-3(6(11)12)2-5(9)10/h3H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
- InChI Key： KQTIIICEAUMSDG-UHFFFAOYSA-N
- SMILES： OC(CC(C(=O)O)CC(=O)O)=O
- BRN： 1783567
Computed Properties
- Exact Mass: 176.03200
- Monoisotopic Mass: 176.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.2
Experimental Properties
- Color/Form: Crystals.
- Density: 1.574±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 155.0 to 163.0 deg-C
- Boiling Point: 266.4±20.0 ºC (760 Torr),
- Flash Point: 129.2±18.3 ºC,
- Refractive Index: 1.5860 (estimate)
- Solubility: Soluble (372 g/l) (25 º C),
- Water Partition Coefficient: Soluble in water (500 mg/ml at 18°C), methanol, and ether (slightly).
- PSA: 111.90000
- LogP: -0.36340
- Merck: 9622
- pka: pK1 (30°): 3.49; pK2: 4.58; pK3: 5.83
- Solubility: Not determined
propane-1,2,3-tricarboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- TSCA：Yes
- Risk Phrases：R36/37/38
propane-1,2,3-tricarboxylic acid Customs Data
- HS CODE：2917190090
- Customs Data：
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
propane-1,2,3-tricarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P0490-100G |
1,2,3-Propanetricarboxylic Acid |
99-14-9 | >98.0%(GC)(T) | 100g |
¥1090.00 | 2024-04-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160397-100g |
propane-1,2,3-tricarboxylic acid |
99-14-9 | >98.0% | 100g |
¥584.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160397-1g |
propane-1,2,3-tricarboxylic acid |
99-14-9 | >98.0% | 1g |
¥31.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160397-25g |
propane-1,2,3-tricarboxylic acid |
99-14-9 | >98.0% | 25g |
¥193.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160397-5g |
propane-1,2,3-tricarboxylic acid |
99-14-9 | >98.0% | 5g |
¥52.90 | 2023-09-01 | |
| S e l l e c k ZHONG GUO | S6286-25mg |
Tricarballylic acid |
99-14-9 | 98.16% | 25mg |
¥795.11 | 2023-09-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P835427-100g |
1,2,3-Propanetricarboxylic Acid |
99-14-9 | 99% | 100g |
636.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | T53503-25G |
propane-1,2,3-tricarboxylic acid |
99-14-9 | 25g |
¥2552.32 | 2023-11-03 | ||
| Apollo Scientific | OR13900-5g |
Propane-1,2,3-tricarboxylic acid |
99-14-9 | 98+% | 5g |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR13900-25g |
Propane-1,2,3-tricarboxylic acid |
99-14-9 | 98+% | 25g |
£24.00 | 2025-03-21 |
propane-1,2,3-tricarboxylic acid Production Method
Production Method 1
propane-1,2,3-tricarboxylic acid Raw materials
propane-1,2,3-tricarboxylic acid Preparation Products
propane-1,2,3-tricarboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:99-14-9)propane-1,2,3-tricarboxylic acid
Order Number:A845967
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:07
Price ($):397.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:99-14-9)1，2，3-Propanetricarboxylic Acid；≥ 98.0%
Order Number:LE16277
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com
propane-1,2,3-tricarboxylic acid Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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